Cas no 2171574-13-1 (3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid)

• Product Name: 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid
• CAS No: 2171574-13-1
• MF: C₃₂H₃₄N₂O₅
• MW: 526.622768878937
• CID: 6570934
• PubChem ID: 165555382
• Update Time: 2025-10-31

3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid
• 3-[N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enamido]propanoic acid
• 2171574-13-1
• EN300-1551919

• Inchi： 1S/C32H34N2O5/c1-22(2)16-17-29(31(37)34(19-18-30(35)36)20-23-10-4-3-5-11-23)33-32(38)39-21-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-16,28-29H,17-21H2,1-2H3,(H,33,38)(H,35,36)
• InChI Key： RYUHMPWMUKBGCV-UHFFFAOYSA-N
• SMILES： O(C(NC(C/C=C(/C)\C)C(N(CC1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 526.24677219g/mol
• Monoisotopic Mass: 526.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid

Comprehensive Overview of 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid (CAS No. 2171574-13-1)

In the realm of synthetic organic chemistry and pharmaceutical research, 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid (CAS No. 2171574-13-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and multifunctional groups, plays a pivotal role in peptide synthesis and drug discovery. The presence of both fluorenylmethoxycarbonyl (Fmoc) and benzyl protecting groups makes it a versatile building block for solid-phase peptide synthesis (SPPS), a technique widely employed in the development of therapeutic peptides and biologics.

The compound's unique 5-methylhex-4-enamido backbone contributes to its stability and reactivity, enabling researchers to explore novel modifications in peptide chains. With the growing demand for peptide-based therapeutics—driven by advancements in oncology, diabetes, and neurodegenerative disease research—3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid has garnered attention for its potential in creating targeted drug delivery systems. Its CAS No. 2171574-13-1 serves as a critical identifier in chemical databases, facilitating global collaboration among scientists.

Recent trends in AI-driven drug discovery and computational chemistry have further amplified the relevance of this compound. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents" to optimize synthetic pathways. The integration of machine learning tools for predicting reaction yields has also highlighted the importance of high-purity intermediates like 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid, ensuring reproducibility in large-scale production.

From an industrial perspective, the compound's application extends to bioconjugation and proteomics, where its reactive sites enable the labeling of proteins and antibodies. This aligns with the rising interest in "antibody-drug conjugates (ADCs)" and "precision medicine," topics dominating scientific literature and conference discussions. Its hydrophobic and lipophilic properties further make it suitable for formulations requiring enhanced cellular uptake, a key consideration in cancer immunotherapy research.

Quality control and regulatory compliance are paramount when handling CAS No. 2171574-13-1. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structural integrity. As sustainability gains traction in the chemical industry, greener synthesis methods for Fmoc-amino acid derivatives are being explored, addressing concerns about solvent waste and energy consumption.

In summary, 3-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopropanoic acid represents a cornerstone in modern peptide chemistry. Its adaptability to cutting-edge research areas—from AI-augmented molecular design to next-generation biologics—underscores its enduring value. For researchers navigating the complexities of peptide modification or drug formulation, this compound offers a robust toolkit for innovation.